2-(2-Fluorophenyl)-6-methylpyridine
Cat. No. B8377785
M. Wt: 187.21 g/mol
InChI Key: MZHFMGOLDDSXFM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH2:18]1[O:19][CH2:20][CH2:21][O:22][CH2:23]1.[F:1][c:2]1[c:3](-[c:8]2[cH:9][cH:10][cH:11][c:12]([CH3:14])[n:13]2)[cH:4][cH:5][cH:6][cH:7]1.[Se:15](=[O:16])=[O:17]>>[F:1][c:2]1[c:3](-[c:8]2[cH:9][cH:10][cH:11][c:12]([CH:14]=[O:16])[n:13]2)[cH:4][cH:5][cH:6][cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1COCCO1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1cccc(-c2ccccc2F)n1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=[Se]=O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=Cc1cccc(-c2ccccc2F)n1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
